Cas no 1260867-86-4 (4-{4-(trifluoromethyl)sulfanylphenyl}piperidine)

• Product Name: 4-{4-(trifluoromethyl)sulfanylphenyl}piperidine
• CAS No: 1260867-86-4
• MF: C₁₂H₁₄F₃NS
• MW: 261.306472301483
• CID: 6387570
• PubChem ID: 165856803
• Update Time: 2025-11-04

4-{4-(trifluoromethyl)sulfanylphenyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{4-(trifluoromethyl)sulfanylphenyl}piperidine
• EN300-1932936
• 4-{4-[(trifluoromethyl)sulfanyl]phenyl}piperidine
• 1260867-86-4

• Inchi： 1S/C12H14F3NS/c13-12(14,15)17-11-3-1-9(2-4-11)10-5-7-16-8-6-10/h1-4,10,16H,5-8H2
• InChI Key： CSWBHQOLKNEIBP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 261.07990511g/mol
• Monoisotopic Mass: 261.07990511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-{4-(trifluoromethyl)sulfanylphenyl}piperidine

Comprehensive Overview of 4-{4-(trifluoromethyl)sulfanylphenyl}piperidine (CAS No. 1260867-86-4)

4-{4-(Trifluoromethyl)sulfanylphenyl}piperidine (CAS No. 1260867-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine core linked to a trifluoromethylsulfanylphenyl group, which imparts distinct electronic and steric characteristics. This combination makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and crop protection agents.

In recent years, the demand for fluorinated compounds like 4-{4-(trifluoromethyl)sulfanylphenyl}piperidine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in neurodegenerative disease therapeutics, such as Alzheimer's and Parkinson's, where the trifluoromethylsulfanyl moiety can improve blood-brain barrier penetration. Additionally, its role in pesticide formulation has been explored, as the piperidine scaffold is known to interact with insect nicotinic acetylcholine receptors.

The synthesis of CAS No. 1260867-86-4 typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing need for scalable production. Environmental concerns have also prompted studies into green chemistry approaches, such as catalytic methods using palladium or copper complexes, to minimize waste.

From a commercial perspective, 4-{4-(trifluoromethyl)sulfanylphenyl}piperidine is often sourced by pharmaceutical contract manufacturers and agrochemical companies. Its market growth aligns with trends in precision medicine and sustainable agriculture, where tailored chemical solutions are critical. Analytical methods like HPLC and NMR spectroscopy are routinely used to verify its purity, ensuring compliance with stringent regulatory standards.

Emerging discussions in scientific forums highlight the compound's potential in drug repurposing and combination therapies. For instance, its structural similarity to known dopamine receptor modulators has sparked interest in psychiatric applications. Meanwhile, the agrochemical sector is investigating its derivatives for resistance management in genetically modified crops, a hot topic given rising global food security challenges.

In summary, 4-{4-(trifluoromethyl)sulfanylphenyl}piperidine (CAS No. 1260867-86-4) represents a versatile building block in modern chemistry. Its dual relevance to human health and agricultural innovation underscores its importance in addressing some of today's most pressing scientific and societal questions. Ongoing research continues to uncover new possibilities, solidifying its position as a compound of enduring interest.